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Compound of Interest

1-(4-
Compound Name:
Isopropoxyphenyl)methanamine

Cat. No.: B1302794

In-Depth Technical Safety Guide: 1-(4-
Isopropoxyphenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-(4-
Isopropoxyphenyl)methanamine (CAS Number: 21244-34-8). The information has been
compiled from various safety data sheets to ensure a thorough understanding of the potential
hazards, handling procedures, and emergency protocols associated with this compound.

Chemical Identification
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Identifier

Value

Chemical Name

1-(4-Isopropoxyphenyl)methanamine

4-Isopropoxybenzylamine, (4-

Synonyms Isopropoxyphenyl)methylamine,
Benzenemethanamine, 4-(1-methylethoxy)-

CAS Number 21244-34-8

Molecular Formula C10H15NOJ1]

Molecular Weight

165.23 g/mol [1][2]

InChl Key

BHCAOBYOKNTDLI-UHFFFAOY SA-N[3]

Hazard Identification and Classification

1-(4-1sopropoxyphenyl)methanamine is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity, skin and eye irritation, and respiratory irritation.

GHS Classification[4]

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Inhalation Category 4
Skin Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1
Specific target organ toxicity — single exposure
] o Category 3

(Respiratory tract irritation)

Signal Word:Danger|[3]

Hazard Statements[3][4]
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e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H318: Causes serious eye damage.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

GHS Hazard Communication Workflow
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GHS Classification

-

Hazard Classes N

Acute Toxicity (Oral, Inhaled) - Cat. 4

Skin Irritation - Cat. 2

Serious Eye Damage - Cat. 1

STOT (Single Exposure) - Cat. 3 )

Signal Word|Danger

Label Elements

[Pictograms Corrosion | Exclamation Mark | Health Hazard]

Hazard & Precautionary Statements

é Hazard Statements N

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H332: Harmful if inhaled

\H335: May cause respiratory irritation/

;

Precautionary Statements (Examples)

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water...

\P310: Immediately call a POISON CENTER or doctor/physicianj

Click to download full resolution via product page

Caption: GHS Hazard Communication for 1-(4-Isopropoxyphenyl)methanamine.
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First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

[4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs: Get medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician if you

feel unwell.[4]

Handling and Storage

Precautions for Safe Handling:

Conditions for Safe Storage:

Wash skin thoroughly after handling.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Do not eat, drink or smoke when using this product.[4]
Use only outdoors or in a well-ventilated area.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[4]

o Store in a well-ventilated place. Keep container tightly closed.[4]
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 Store locked up.[4]

o Keep in a dark place, under an inert atmosphere, at room temperature.[3] Some sources
recommend storage at 4°C and protected from light.[2]

Physical and Chemical Properties

Property Value

Physical Form Liquid or Solid or Semi-solid[3]
Topological Polar Surface Area 35.25 A7[2]

Hydrogen Bond Acceptor Count 2[2]

Hydrogen Bond Donor Count 1[2]

Rotatable Bond Count 3[2]

LogP 1.9325[2]

Experimental Protocols

Detailed experimental protocols for the determination of toxicological and ecotoxicological data
were not available in the reviewed Safety Data Sheets. The provided safety information is

based on standardized GHS classification criteria.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult
the original SDS for the most accurate and up-to-date safety information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(4-Isopropoxyphenyl)methanamine safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302794#1-4-isopropoxyphenyl-methanamine-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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